Cas no 2436761-04-3 (1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-, 1,1-dimethylethyl ester)
![1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-, 1,1-dimethylethyl ester structure](https://www.kuujia.com/scimg/cas/2436761-04-3x500.png)
2436761-04-3 structure
Product name:1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-, 1,1-dimethylethyl ester
1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-, 1,1-dimethylethyl ester
- SCHEMBL20956198
- E82886
- 2436761-04-3
- AKOS037651663
- CS-M2766
- tert-butyl 4-chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
- CS-17185
-
- Inchi： 1S/C12H13ClN2O2/c1-12(2,3)17-11(16)8-6-15-10-7(9(8)13)4-5-14-10/h4-6H,1-3H3,(H,14,15)
- InChI Key： OUNDCBYIGCDRCF-UHFFFAOYSA-N
- SMILES： C12NC=CC1=C(Cl)C(C(OC(C)(C)C)=O)=CN=2
Computed Properties
- Exact Mass: 252.0665554g/mol
- Monoisotopic Mass: 252.0665554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 55Ų
1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-, 1,1-dimethylethyl ester Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR024VHP-100mg |
tert-butyl 4-chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate |
2436761-04-3 | 95% | 100mg |
$486.00 | 2025-02-13 | |
| 1PlusChem | 1P024V9D-100mg |
tert-butyl 4-chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate |
2436761-04-3 | 98% | 100mg |
$552.00 | 2023-12-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1060455-100mg |
tert-butyl 4-chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate |
2436761-04-3 | 95% | 100mg |
￥5407.00 | 2024-08-09 |
1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-, 1,1-dimethylethyl ester Related Literature
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
-
Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
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Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
-
Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
-
Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
2436761-04-3 (1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-, 1,1-dimethylethyl ester) Related Products
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